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Compound of Interest

Compound Name:

3-(2'-Spiroadamantane)-4-

methoxy-4-(3''-

phosphoryloxy)phenyl-1,2-

dioxetane

Cat. No.: B1666019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AMPPD, or 3-(2'-spiroadamantane)-4-methoxy-4-(3''-phosphoryloxy)phenyl-1,2-
dioxetane, is a widely utilized chemiluminescent substrate for alkaline phosphatase (AP). Its

robust performance, high sensitivity, and prolonged signal emission have established it as a

cornerstone reagent in a multitude of life science applications, including enzyme-linked

immunosorbent assays (ELISAs), Western blotting, and nucleic acid hybridization assays. This

technical guide provides a comprehensive overview of the core physical and chemical

properties of AMPPD, detailed experimental protocols for its key applications, and a

visualization of its chemiluminescent signaling pathway.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of AMPPD are summarized in the table

below, providing a quick reference for researchers. These properties are crucial for

understanding the handling, storage, and application of this reagent.
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Property Value Reference(s)

IUPAC Name

[3-(4-

methoxyspiro[adamantane-

2,3'-[1][2]dioxetan]-4'-

yl)phenyl] dihydrogen

phosphate

[3]

Synonyms Lumigen PPD, Lumi-Phos Plus [4][5]

CAS Number 122341-56-4 [3][6]

Chemical Formula C₁₈H₂₃O₇P [3][6]

Molecular Weight 382.34 g/mol [6][7]

Appearance White to off-white powder [6]

Solubility Soluble in water (≥ 40 mg/mL) [7]

Peak Emission Wavelength 470 nm [8][9]

Density (Predicted) 1.47 g/cm³ [10]

Melting Point Not available

Boiling Point Not available

Stability and Storage
Proper storage of AMPPD is critical to maintain its activity. As a solid, it should be stored at

-20°C for long-term stability, where it can be kept for up to three years.[10] Stock solutions

should be stored at -80°C and are stable for up to one year.[10] It is recommended to aliquot

stock solutions to avoid repeated freeze-thaw cycles. For short-term use, solutions can be

stored at 4°C for over a week.[10] To prepare stock solutions, it is advisable to use high-purity

water and sonication may be required to achieve complete dissolution.[10]

Chemiluminescent Reaction and Signaling Pathway
The chemiluminescence of AMPPD is triggered by the enzymatic action of alkaline

phosphatase. The process involves a three-step reaction:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://cdn.technologynetworks.com/ep/pdfs/chemiluminescence-immunoassay-clia-label-alkaline-phosphatase-alp.pdf
https://www.agappe.com/swiss_en/blog-details/clia-amppd-alkaline-phosphatase-alp.html
https://www.medkoo.com/products/29508
https://www.medchemexpress.com/AMPPD.html
https://www.glpbio.com/amppd-lumi-phos-plus.html
https://www.medkoo.com/products/29508
http://maxchemtech.com/en/products/amppd.html
https://www.medkoo.com/products/29508
http://maxchemtech.com/en/products/amppd.html
http://maxchemtech.com/en/products/amppd.html
https://www.abmole.com/products/amppd.html
http://maxchemtech.com/en/products/amppd.html
https://www.abmole.com/products/amppd.html
https://www.agappe.com/swiss_en/blog-details/clia-amppd-alkaline-phosphatase-alp.html
https://www.yacooscience.com/blog/amppd-vs-luminol-who-will-be-the-king-in-luminescent-immunoassay-_b23
https://www.targetmol.com/compound/amppd
https://www.targetmol.com/compound/amppd
https://www.targetmol.com/compound/amppd
https://www.targetmol.com/compound/amppd
https://www.targetmol.com/compound/amppd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enzymatic Dephosphorylation: Alkaline phosphatase catalyzes the hydrolysis of the

phosphate group from the AMPPD molecule.[4]

Formation of an Unstable Intermediate: This dephosphorylation generates a transient and

unstable dioxetane anion, AMP-D.[2][8] This intermediate has a half-life of 2 to 30 minutes.[2]

[8][9]

Light Emission: The unstable AMP-D anion decomposes, resulting in the formation of an

excited-state methyl m-oxybenzoate anion. As this excited molecule relaxes to its ground

state, it emits light at a characteristic wavelength of 470 nm.[2][8][9]

The intensity of the emitted light is directly proportional to the concentration of alkaline

phosphatase, enabling highly sensitive quantification.
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Chemiluminescent Reaction of AMPPD

AMPPD
(Substrate)

Unstable Dioxetane Anion
(AMP-D)

 Dephosphorylation

Alkaline Phosphatase
(Enzyme)

Inorganic Phosphate
(Pi)

Release

Excited-State
Methyl m-oxybenzoate anion

Decomposition

Ground-State
Methyl m-oxybenzoate anion

Relaxation

Light Emission
(470 nm)
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Western Blot Workflow with AMPPD

Membrane Preparation

Chemiluminescent Detection

Blocking
(1 hr, RT)

Primary Antibody Incubation
(1-2 hrs, RT or O/N, 4°C)

Wash
(3x 5-10 min)

AP-conjugated Secondary Antibody
(1 hr, RT)

Wash
(3x 5-10 min)

AMPPD Substrate Incubation
(5 min, RT)

Signal Acquisition
(CCD or X-ray film)
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Sandwich ELISA Workflow with AMPPD

Start
(Coated Plate)

Add Sample/Standard
(2 hrs, RT)

Wash
(4x)

Add Biotinylated Detection Ab
(1-2 hrs, RT)

Wash
(4x)

Add Strep-AP
(1 hr, RT)

Wash
(4x)

Add AMPPD Substrate
(5-15 min, RT, dark)

Read Signal
(Luminometer)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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